7-methyl-2-[(2-methylpropyl)amino]-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H28N4O2S2
• Molecular Weight: 444.6 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H28N4O2S2/c1-5-6-7-10-25-21(28)17(30-22(25)29)11-16-19(23-12-14(2)3)24-18-9-8-15(4)13-26(18)20(16)27/h8-9,11,13-14,23H,5-7,10,12H2,1-4H3/b17-11-
• InChI Key: RJVORJUGJLEWAM-BOPFTXTBSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)NCC(C)C)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)NCC(C)C)SC1=S

Description

This compound belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one family, characterized by a fused bicyclic core with substituents that modulate its physicochemical and biological properties. Key structural features include:

• Position 3: A (Z)-configured methylidene bridge linking a 4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene moiety. The pentyl chain enhances membrane permeability, while the thioxo-thiazolidinone ring may engage in hydrogen bonding or metal coordination.
• Position 7: A methyl group, minimally influencing steric bulk but affecting electronic properties.

This compound’s stereochemistry (Z-configuration at the methylidene bridge) is critical for its activity, as geometric isomers often exhibit divergent biological behaviors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-methyl-2-[(2-methylpropyl)amino]-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one involves several steps, starting from readily available starting materials. The key steps include the formation of the pyrido[1,2-a]pyrimidin-4-one core, followed by the introduction of the thiazolidin-5-ylidene and amino groups. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for larger batches, and ensuring compliance with safety and environmental regulations. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

7-methyl-2-[(2-methylpropyl)amino]-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

7-methyl-2-[(2-methylpropyl)amino]-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, as well as a reagent in various organic reactions.

Biology: It may have potential as a biochemical probe or tool for studying biological processes.

Medicine: The compound could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: It may find applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 7-methyl-2-[(2-methylpropyl)amino]-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The following compounds share the 4H-pyrido[1,2-a]pyrimidin-4-one scaffold but differ in substituents, leading to distinct properties:

Compound Name	R<sup>2</sup> Substituent	R<sup>3</sup> Thiazolidinone Substituent	Key Features
Target Compound	2-Methylpropylamino	3-Pentyl	High lipophilicity (logP ~5.2<sup>*</sup>); Z-configuration stabilizes conformation .
3-[(Z)-(3-Isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-[(4-methylbenzyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	4-Methylbenzylamino	3-Isobutyl	Aromatic benzyl group enhances π-π stacking; isobutyl reduces steric hindrance.
7-Methyl-2-(4-Morpholinyl)-3-[(Z)-(4-Oxo-3-Propyl-2-Thioxo-1,3-Thiazolidin-5-Ylidene)Methyl]-4H-Pyrido[1,2-a]Pyrimidin-4-One	Morpholinyl	3-Propyl	Polar morpholine improves aqueous solubility; shorter propyl chain lowers logP.
2-(Allylamino)-3-[(Z)-(3-Isopropyl-4-Oxo-2-Thioxo-1,3-Thiazolidin-5-Ylidene)Methyl]-9-Methyl-4H-Pyrido[1,2-a]Pyrimidin-4-One	Allylamino	3-Isopropyl	Allyl group introduces unsaturation for reactivity; isopropyl enhances steric shielding.

^*Predicted using QSPR models; experimental data unavailable in provided sources.

Key Trends

Aromatic groups (e.g., 4-methylbenzyl) enhance target binding via π-π interactions but may increase metabolic instability . Heterocycles (e.g., morpholinyl) improve solubility and pharmacokinetics .

Thiazolidinone Modifications: Chain length (pentyl vs. propyl): Longer chains (pentyl) elevate logP, impacting bioavailability. Branching (isobutyl vs. isopropyl): Branched groups reduce crystallization tendencies, improving formulation stability .

Stereochemical Considerations :
The (Z)-configuration at the methylidene bridge is conserved across analogs, suggesting its necessity for maintaining planar geometry and optimal binding .

Research Findings and Data Analysis

Spectroscopic Comparisons

• NMR Profiling: Evidence from similar pyrido-pyrimidinones (e.g., compounds in ) shows that substituent changes at positions 2 and 3 alter chemical shifts in regions corresponding to the pyrimidinone core (δ 7.5–8.5 ppm) and thiazolidinone protons (δ 3.0–4.5 ppm). For example: The 4-methylbenzyl group in causes upfield shifts in aromatic protons due to shielding effects. Morpholinyl substituents introduce distinct splitting patterns in ¹H-NMR due to equatorial/axial proton environments.